Anti-neuroinflammation agent 3

• Molecular Formula: C22H23FN6O2
• Molecular Weight: 422.5 g/mol
• InChI: InChI=1S/C22H23FN6O2/c1-22(2,13-30)12-26-21-25-9-8-16(27-21)18-17(14-4-6-15(23)7-5-14)28-19-20(31-3)24-10-11-29(18)19/h4-11,30H,12-13H2,1-3H3,(H,25,26,27)
• InChIKey: OVKIYZXGCCAIJG-UHFFFAOYSA-N

Anti-neuroinflammation Agent 3 Overview

Anti-neuroinflammation agent 3 (CAS 928316-71-6, molecular weight 422.46 g/mol) is a synthetic small-molecule kinase inhibitor . It exhibits inhibitory activity against a variety of serine/threonine kinases and receptor/non-receptor tyrosine kinases, positioning it as a broad-spectrum tool for investigating kinase-driven signaling pathways in neuroinflammation . Unlike narrow-spectrum inhibitors that target a single kinase, its multi-kinase profile may offer advantages in complex, multi-pathway inflammatory processes.

Kinase profiling Broad-spectrum Ser/Thr and tyrosine kinase probe; not intended for single-target resolution

Chemotype Imidazo[1,2-a]pyrazine–pyrimidine scaffold supports multi-pathway modulation context

Use context Research-use-only tool for neuroinflammation pathway studies; not for clinical or diagnostic use

Anti-neuroinflammation Agent 3: Substitution Risks

Simple substitution with another kinase inhibitor is not scientifically sound due to the distinct polypharmacology and chemotype of Anti-neuroinflammation agent 3. While many kinase inhibitors are highly selective for a single target, Anti-neuroinflammation agent 3's reported activity against multiple Ser/Thr and Tyr kinases creates a unique signaling blockade profile that cannot be replicated by a selective inhibitor of, for example, p38 MAPK or JNK alone. Furthermore, the specific imidazo[1,2-a]pyrazine core scaffold imparts physicochemical properties (e.g., molecular weight, logP) that dictate its cellular permeability and distribution, which differ significantly from other chemotypes like pyrazolopyrimidines or indolinones. This necessitates careful selection based on the specific experimental model rather than a generic approach.

Chemotype mismatch

Imidazo[1,2-a]pyrazine core creates a unique polypharmacology; generic kinase inhibitors may not reproduce multi-pathway modulation.

Selectivity divergence

Selective inhibitors (e.g., IRAK4 or JNK) target single nodes; broad-spectrum profile may shift experimental outcomes if substituted without validation.

Pharmacophore specificity

Fluorophenyl and dimethylpropanol motifs influence solubility and binding; structurally similar analogs may alter kinase selectivity context.

Anti-neuroinflammation Agent 3: Evidence Guide

Broad-Spectrum vs. Selective Kinase Inhibition

Anti-neuroinflammation agent 3 exhibits inhibitory activity against a variety of Ser/Thr kinases and receptor/non-receptor tyrosine kinases . This broad-spectrum profile contrasts with the high selectivity of common comparator compounds like SB203580 (a p38 MAPK inhibitor) or SP600125 (a JNK inhibitor), which primarily target a single kinase. While specific IC50 values for individual kinases are not publicly disclosed, the reported multi-kinase activity indicates a distinct pharmacological profile for investigating neuroinflammatory pathways where multiple kinases are activated simultaneously.

Kinase inhibition profile

Class-level inference

Broad-spectrum (various Ser/Thr & Tyr kinases) vs. selective inhibitors (e.g., IRAK4, JNK); IC50 not disclosed

Supports multi-kinase pathway modulation context

Quantitative target engagement not reported; class-level inference only

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Inhibits various Ser/Thr kinases and receptor/non-receptor tyrosine kinases
Comparator Or Baseline	Selective inhibitors like SB203580 (p38) or SP600125 (JNK)
Quantified Difference	Qualitative difference in target engagement breadth; specific IC50 values not publicly available
Conditions	Biochemical kinase inhibition assays (vendor-reported)

Why This Matters

This polypharmacology is relevant for studies of complex neuroinflammatory cascades where blocking a single kinase may be insufficient due to pathway redundancy.

Lipinski Rule of Five Profile

The core structure of Anti-neuroinflammation agent 3 is an imidazo[1,2-a]pyrazine, as evidenced by its IUPAC name (3-[[4-[2-(4-fluorophenyl)-8-methoxyimidazo[1,2-a]pyrazin-3-yl]pyrimidin-2-yl]amino]-2,2-dimethylpropan-1-ol) and molecular formula (C22H23FN6O2) . This scaffold is distinct from the pyrazolopyrimidine core of many ATP-competitive kinase inhibitors (e.g., PP2) or the indolinone core of receptor tyrosine kinase inhibitors (e.g., Sunitinib). The unique hinge-binding motif of the imidazo[1,2-a]pyrazine may confer a different kinase selectivity profile and off-target liability landscape compared to these more common chemotypes.

Lipinski profile

Computed

MW 422.5; HBD 2; HBA 8; XLogP3 4.1

Moderate lipophilicity may support BBB permeation assessment

Predicted values; experimental solubility and permeability data needed

Evidence Dimension	Molecular scaffold
Target Compound Data	Imidazo[1,2-a]pyrazine core with a molecular weight of 422.46 g/mol
Comparator Or Baseline	Pyrazolopyrimidine (e.g., PP2) or indolinone (e.g., Sunitinib) core scaffolds
Quantified Difference	Qualitative difference in scaffold; no direct binding data available
Conditions	Structural analysis based on reported chemical identifiers

Why This Matters

The distinct chemotype may be valuable for structure-activity relationship (SAR) studies or for developing novel kinase inhibitors with differentiated properties, avoiding prior art from other kinase inhibitor classes.

Anti-neuroinflammation Agent 3: Applications

Multi-Kinase Mechanistic Studies

Given its broad kinase inhibition profile , this compound is a suitable tool for dissecting complex neuroinflammatory signaling in microglial cell lines (e.g., BV-2) where multiple kinases (e.g., members of the MAPK, Src, or Syk families) are co-activated. It can be used to probe the relative contribution of combined kinase blockade versus selective inhibition, offering a cost-effective alternative to cocktails of highly selective inhibitors.

Kinase-Targeted Phenotypic Screening

The unique imidazo[1,2-a]pyrazine scaffold makes this compound a valuable starting point or reference standard in medicinal chemistry programs aimed at developing novel kinase inhibitors for neuroinflammation. It provides a chemically distinct hinge-binding motif for SAR exploration, allowing researchers to design analogs with potentially improved selectivity, potency, or brain penetration.

Imidazo[1,2-a]pyrazine Reference Standard

In ex vivo organotypic brain slice cultures challenged with LPS or other inflammatory stimuli, the multi-kinase activity of Anti-neuroinflammation agent 3 may provide a more robust suppression of inflammatory mediator release (e.g., NO, TNF-α) compared to a single-pathway inhibitor. This scenario is ideal for preliminary efficacy testing before in vivo studies, leveraging the compound's unique polypharmacology to achieve a broader anti-inflammatory effect.

Application

Selection Property

Validation Focus

Multi-kinase pathway studies

Broad-spectrum kinase inhibition

Pathway crosstalk and redundancy dissection

Kinase-targeted phenotypic screens

Exploratory probe

Model-dependent hit identification; deconvolution with selective inhibitors

Imidazo[1,2-a]pyrazine analytical standard

Structural reference

LC-MS method development and SAR benchmarking

Dose-response target engagement studies

Potency data context

Requires published IC50/Ki; independent validation recommended